4-methyl-N-(2-{[6-(1-pyrrolidinyl)-4-pyrimidinyl]amino}ethyl)benzamide

• IUPAC Name: 4-methyl-N-[2-[(6-pyrrolidin-1-ylpyrimidin-4-yl)amino]ethyl]benzamide
• InChI: InChI=1S/C18H23N5O/c1-14-4-6-15(7-5-14)18(24)20-9-8-19-16-12-17(22-13-21-16)23-10-2-3-11-23/h4-7,12-13H,2-3,8-11H2,1H3,(H,20,24)(H,19,21,22)
• InChI Key: ZXGQHLBPBKYKMG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NCCNC2=CC(=NC=N2)N3CCCC3
• Molecular Formula: C18H23N5O
• Molecular Weight: 325.4 g/mol

Description

4-methyl-N-(2-{[6-(1-pyrrolidinyl)-4-pyrimidinyl]amino}ethyl)benzamide is a useful research compound. Its molecular formula is C18H23N5O and its molecular weight is 325.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 325.19026037 g/mol and the complexity rating of the compound is 391. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Anticancer Drug Development

The compound has been highlighted in the context of anticancer drug development, specifically as an orally active histone deacetylase (HDAC) inhibitor. This class of compounds selectively inhibits HDACs 1-3 and 11 at submicromolar concentrations, which is crucial for blocking cancer cell proliferation and inducing apoptosis. For example, the discovery of N-(2-aminophenyl)-4-[(4-pyridin-3-ylpyrimidin-2-ylamino)methyl]benzamide (MGCD0103) demonstrates the potential of such molecules in cancer therapeutics, showing significant antitumor activity and having entered clinical trials (Zhou et al., 2008).

Analytical Chemistry Applications

In analytical chemistry, the compound's derivatives have been utilized in nonaqueous capillary electrophoresis for separating imatinib mesylate and related substances. This technique allows for the effective quality control of pharmaceuticals by analyzing the composition and purity of synthesized batches, indicating the compound's relevance in pharmaceutical analysis (Ye et al., 2012).

Synthesis of Novel Compounds

Research into the synthesis of novel compounds using 4-methyl-N-(2-{[6-(1-pyrrolidinyl)-4-pyrimidinyl]amino}ethyl)benzamide or its structural analogs has been extensive. These studies aim to develop new molecules with enhanced pharmacological profiles or unique biological activities. For instance, novel pyrazolopyrimidines derivatives have been synthesized as anticancer and anti-5-lipoxygenase agents, demonstrating the versatility of the compound's core structure in medicinal chemistry (Rahmouni et al., 2016).